Cas no 1006568-14-4 (3-(3-nitro-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile
• CAS No: 1006568-14-4
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD02029244
• CID: 3047114
• PubChem ID: 23006137
• Update Time: 2025-05-21

3-(3-nitro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitro-1H-pyrazol-1-yl)propanenitrile
• 3-(3-nitropyrazol-1-yl)propanenitrile
• BBL018001
• STK503264
• 1006568-14-4
• MFCD02029244
• LS-01726
• ALBB-004635
• AKOS002657146
• 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile

• MDL： MFCD02029244
• Inchi： 1S/C6H6N4O2/c7-3-1-4-9-5-2-6(8-9)10(11)12/h2,5H,1,4H2
• InChI Key： UCIMSXFQJXRPGJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CCC#N)N=1)=O

Computed Properties

• Exact Mass: 166.049075g/mol
• Monoisotopic Mass: 166.049075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.14g/mol
• XLogP3: 0
• Topological Polar Surface Area: 87.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 381.0±22.0 °C at 760 mmHg
• Flash Point: 184.2±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3-nitro-1H-pyrazol-1-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile

3-(3-Nitro-1H-Pyrazol-1-yl)Propanenitrile: A Comprehensive Overview

3-(3-Nitro-1H-pyrazol-1-yl)propanenitrile (CAS No. 1006568-14-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure featuring a pyrazole ring substituted with a nitro group and a nitrile moiety, has garnered attention due to its potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, properties, and functional applications, making it a subject of intense research.

The synthesis of 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have explored various methods to optimize the yield and purity of this compound. For instance, recent advancements in catalytic systems have enabled more efficient formation of the pyrazole ring, which is critical for the stability and reactivity of the final product. The introduction of the nitro group and the nitrile substituent is carefully controlled to ensure precise regioselectivity, which is essential for maintaining the compound's desired properties.

One of the most notable applications of 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile lies in its potential as a precursor for bioactive molecules. The pyrazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in drug design. Recent studies have demonstrated that this compound can serve as a building block for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Its nitrile group further enhances its versatility, allowing for additional functionalization to tailor its pharmacokinetic properties.

In addition to its role in pharmacology, 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile has shown promise in materials science. The compound's ability to form stable coordination complexes has led to its exploration as a ligand in metalloorganic frameworks (MOFs) and other advanced materials. Researchers have reported that incorporating this molecule into MOFs can enhance their stability and selectivity for gas adsorption applications. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The structural versatility of 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile also makes it an attractive candidate for chemical transformations. Recent studies have highlighted its reactivity under various conditions, such as click chemistry reactions and palladium-catalyzed couplings. These reactions enable the construction of more complex molecules with diverse functionalities, expanding the scope of potential applications.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of synthesizing 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reactions and recyclable catalysts are being explored to make the synthesis more eco-friendly without compromising product quality.

In conclusion, 3-(3-nitro-1H-pyrazol-1-yl)propanenitrile (CAS No. 1006568-14-4) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.